3-fluoro-N-[4-(1H-pyrazol-1-yl)benzyl]isonicotinamide

• IUPAC Name: 3-fluoro-N-[(4-pyrazol-1-ylphenyl)methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C16H13FN4O/c17-15-11-18-8-6-14(15)16(22)19-10-12-2-4-13(5-3-12)21-9-1-7-20-21/h1-9,11H,10H2,(H,19,22)
• InChI Key: XOAYVIJWMWJHNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C2=CC=C(C=C2)CNC(=O)C3=C(C=NC=C3)F
• Molecular Formula: C16H13FN4O
• Molecular Weight: 296.30 g/mol

Description

3-fluoro-N-[4-(1H-pyrazol-1-yl)benzyl]isonicotinamide is a novel chemical compound that has gained significant attention in the field of medicinal chemistry. The compound is known for its potential therapeutic applications and has been extensively studied for its biological and pharmacological properties.

Mechanism of Action

The mechanism of action of 3-fluoro-N-[4-(1H-pyrazol-1-yl)benzyl]isonicotinamide is not fully understood. However, it has been suggested that the compound exerts its biological effects by modulating various signaling pathways in the body. It has been shown to inhibit the activity of various enzymes and proteins involved in inflammation and cancer.
Biochemical and Physiological Effects:
3-fluoro-N-[4-(1H-pyrazol-1-yl)benzyl]isonicotinamide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to reduce inflammation and improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-fluoro-N-[4-(1H-pyrazol-1-yl)benzyl]isonicotinamide is its potential therapeutic applications. The compound has been shown to exhibit anti-inflammatory and anti-cancer properties, which make it a promising candidate for the development of novel therapeutics. However, one of the limitations of the compound is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the study of 3-fluoro-N-[4-(1H-pyrazol-1-yl)benzyl]isonicotinamide. One direction is to further investigate the mechanism of action of the compound and identify its molecular targets. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, the compound can be further studied for its potential use in the treatment of various diseases, including cancer and neurological disorders.
Conclusion:
In conclusion, 3-fluoro-N-[4-(1H-pyrazol-1-yl)benzyl]isonicotinamide is a novel chemical compound that has gained significant attention in the field of medicinal chemistry. The compound has been extensively studied for its potential therapeutic applications and has been shown to exhibit anti-inflammatory, anti-tumor, and anti-cancer properties. Despite its potential advantages, the compound also has limitations, including its low solubility in water. Further research is needed to fully understand the mechanism of action of the compound and identify its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 3-fluoro-N-[4-(1H-pyrazol-1-yl)benzyl]isonicotinamide is a multi-step process that involves the use of various reagents and solvents. The first step involves the reaction of 4-(1H-pyrazol-1-yl)benzaldehyde with ethyl 3-aminocrotonate in the presence of a base to form the corresponding pyrazole derivative. The second step involves the reaction of the pyrazole derivative with isonicotinoyl chloride in the presence of a base to form 3-fluoro-N-[4-(1H-pyrazol-1-yl)benzyl]isonicotinamide. The purity and yield of the compound can be improved by using different purification techniques.

Scientific Research Applications

3-fluoro-N-[4-(1H-pyrazol-1-yl)benzyl]isonicotinamide has been extensively studied for its potential therapeutic applications. The compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.